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Compound of Interest

2-(Tert-butylamino)ethyl
Compound Name:
methacrylate

Cat. No.: B1581419

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
(tert-butylamino)ethyl methacrylate (TBAEMA), a versatile monomer utilized in the
development of pH-responsive polymers and other advanced materials for biomedical
applications. This document outlines the material's properties, potential hazards, and the
necessary precautions for its safe use in a laboratory setting.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of TBAEMA is fundamental
to its safe handling. The following table summarizes key quantitative data.
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Property Value Reference
Appearance Colorless to light yellow liquid [1112]

Odor Amine-like [1]
Molecular Formula C10H21NO2 [3]
Molecular Weight 187.28 g/mol [3]

Boiling Point 82 °C @ 10 mm Hg [41[5][6]
Melting Point <-70°C [1]

Flash Point 71 °C (closed cup) [1]

Density 0.914 g/mL at 25 °C [4][5][6]

Vapor Pressure

0.06 hPa at 20 °C

[1]

Water Solubility

18 g/L at 25 °C

[4]

Refractive Index

n20/D 1.442

[415](6]

Hazard Identification and Classification

TBAEMA is classified as a hazardous substance. The primary hazards are skin and eye

irritation, and it may cause an allergic skin reaction.[2][7]

GHS Hazard Statements:

Signal Word: Warning[7][8]

H315: Causes skin irritation.[7][3]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[7][8]

H335: May cause respiratory irritation.[3]

Toxicological Data
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The available toxicological data for TBAEMA is summarized below. It is important to note that
comprehensive toxicological studies are not always publicly available.

Test Species Route Value Reference
Rat > 800 - < 2000

LD50 Oral [9]
(male/female) mg/kg bw

LDLo Dog Intravenous 76 ulL/kg [41[5]

Note: Detailed experimental protocols for these toxicological studies are not provided in the
source documents.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling TBAEMA:
e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).[8][9]

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection. A
face shield may be appropriate for larger quantities or when there is a significant risk of
splashing.[8]

» Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[8][9]

» Respiratory Protection: Use only in a well-ventilated area. If engineering controls are not
sufficient to maintain airborne concentrations below exposure limits, a suitable respirator
should be worn.[8]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[8][9]
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Avoid contact with skin, eyes, and clothing.[7][8]

Wash hands thoroughly after handling.[7][8]

Keep away from open flames, hot surfaces, and sources of ignition.[1]

Take precautionary measures against static discharge.[1]

Avoid breathing vapors or mist.[7][8]

Storage Conditions

o Store in a tightly closed container.[8]

Store in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible substances and sources of ignition.[8]

The storage temperature should not exceed 25 °C to prevent the slow build-up of oligomers
and polymers.[9]

The monomer should not be stored for longer than one year.[6]

Emergency Procedures
First-Aid Measures
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Exposure First-Aid Procedure Reference
Remove to fresh air. If
Inhalation breathing is difficult, seek [1]8]

medical attention.

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water and
soap. If skin irritation or a rash
occurs, get medical

advice/attention.

(11718l

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call an

ophthalmologist.

[1](8]

Ingestion

Do NOT induce vomiting.
Make the victim drink water
(two glasses at most). Call a

physician immediately.

[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[7][8]

o Absorb: Absorb the spill with inert material (e.g., sand, vermiculite) and place it into a

suitable, labeled disposal container.[8]
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e Clean: Clean the spill area thoroughly.

o Dispose: Dispose of the waste material in accordance with local, state, and federal
regulations.[8]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), or dry
powder.[1]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vapors are heavier than air and may spread along floors. Forms explosive
mixtures with air on intense heating.[1] Hazardous combustion products include carbon
oxides and nitrogen oxides (NOx).[1][3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Experimental Protocols and Workflows

The following diagrams illustrate key workflows for the safe handling and emergency response
related to TBAEMA.
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Safe Handling Workflow for TBAEMA

Preparation

Review SDS

l

Don Personal Protective Equipment (PPE)

Hangling

Work in a Ventilated Area (Fume Hood)

l

Dispense Monomer

l

Close Container Tightly

Post-Handling

Clean Work Area

'

Remove and Dispose of PPE Properly

l

Wash Hands Thoroughly

Stoljage

Store in a Cool, Dry, Well-Ventilated Area

'

Keep Away from Ignition Sources
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Emergency Spill Response for TBAEMA

Spill Occurs

Evacuate Immediate Area Alert Others and Supervisor

Assess the Spill
(Size and Location)

Don Appropriate PPE
Contain the Spill with Absorbent Material
Collect Absorbed Material into a Labeled Waste Container
Decontaminate the Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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